Cas no 2228256-80-0 (tert-butyl N-{1-1-(hydroxymethyl)-2,2-dimethylcyclopropylcyclopentyl}carbamate)

• Product Name: tert-butyl N-{1-1-(hydroxymethyl)-2,2-dimethylcyclopropylcyclopentyl}carbamate
• CAS No: 2228256-80-0
• MF: C₁₆H₂₉NO₃
• MW: 283.406365156174
• CID: 6077671
• PubChem ID: 165683141
• Update Time: 2025-05-20

tert-butyl N-{1-1-(hydroxymethyl)-2,2-dimethylcyclopropylcyclopentyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(hydroxymethyl)-2,2-dimethylcyclopropylcyclopentyl}carbamate
• EN300-1873316
• tert-butyl N-{1-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]cyclopentyl}carbamate
• 2228256-80-0

• Inchi： 1S/C16H29NO3/c1-13(2,3)20-12(19)17-16(8-6-7-9-16)15(11-18)10-14(15,4)5/h18H,6-11H2,1-5H3,(H,17,19)
• InChI Key： AYTVKZVETULFTM-UHFFFAOYSA-N
• SMILES： OCC1(C2(CCCC2)NC(=O)OC(C)(C)C)CC1(C)C

Computed Properties

• Exact Mass: 283.21474379g/mol
• Monoisotopic Mass: 283.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{1-1-(hydroxymethyl)-2,2-dimethylcyclopropylcyclopentyl}carbamate

tert-butyl N-{1-1-(hydroxymethyl)-2,2-dimethylcyclopropylcyclopentyl}carbamate: A Comprehensive Overview

tert-butyl N-{1-1-(hydroxymethyl)-2,2-dimethylcyclopropylcyclopentyl}carbamate (CAS No. 2228256-80-0) is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of carbamates, which are widely used in agriculture as pesticides and in pharmaceuticals as active ingredients. The molecule's structure is characterized by a tert-butyl group attached to a carbamate functional group, which is further connected to a cyclopentane ring substituted with a hydroxymethyl group and a cyclopropane ring. This combination of structural features makes it a versatile compound with potential applications in multiple fields.

The tert-butyl group in the molecule plays a significant role in stabilizing the compound and enhancing its chemical reactivity. The carbamate functional group is known for its ability to form bonds with nucleophiles, making it useful in various chemical reactions. The cyclopentane ring provides rigidity to the molecule, while the hydroxymethyl group introduces hydrophilic properties, which can influence the compound's solubility and bioavailability. The cyclopropane ring, on the other hand, adds strain to the molecule, potentially increasing its reactivity in certain conditions.

Recent studies have explored the synthesis of this compound using novel methodologies that improve yield and reduce environmental impact. For instance, researchers have employed catalytic asymmetric synthesis to construct the chiral centers present in the molecule. This approach not only enhances the efficiency of the synthesis process but also aligns with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, tert-butyl N-{1-1-(hydroxymethyl)-2,2-dimethylcyclopropylcyclopentyl}carbamate has shown promise in the field of agrochemistry. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a potential candidate for developing new herbicides or plant growth regulators. Additionally, its unique structure has been investigated for its potential as a building block in drug discovery programs targeting various therapeutic areas.

The compound's toxicological profile has also been a subject of recent research. Studies conducted using advanced in vitro and in vivo models have provided insights into its safety and potential risks. These findings are crucial for regulatory authorities assessing its suitability for agricultural or pharmaceutical use.

From an environmental perspective, understanding the biodegradation pathways of this compound is essential for minimizing its ecological footprint. Researchers have identified microbial communities capable of breaking down similar carbamates, suggesting that bioremediation strategies could be effective in managing residues of this compound in contaminated environments.

Looking ahead, advancements in computational chemistry are expected to play a pivotal role in furthering our understanding of tert-butyl N-{1-1-(hydroxymethyl)-2,2-dimethylcyclopropylcyclopentyl}carbamate's properties. Molecular modeling techniques can provide detailed insights into its electronic structure, reactivity, and interactions with biological systems, paving the way for innovative applications.

In conclusion, CAS No. 2228256-80-0 represents a multifaceted compound with significant potential across diverse industries. Its unique structural features, coupled with ongoing research into its synthesis, applications, and environmental impact, position it as an important molecule in contemporary chemistry.